2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%

• IUPAC Name: 3-[3-(methanesulfonamido)phenyl]-2-methylbenzoic acid
• InChI: InChI=1S/C15H15NO4S/c1-10-13(7-4-8-14(10)15(17)18)11-5-3-6-12(9-11)16-21(2,19)20/h3-9,16H,1-2H3,(H,17,18)
• InChI Key: ZFXRCFKRTMRUIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)NS(=O)(=O)C
• Molecular Formula: C15H15NO4S
• DSSTOX Substance ID: DTXSID90692059
• Molecular Weight: 305.4 g/mol
• CAS RN: 1261968-52-8

Description

2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% (MMPB) is a synthetic organic compound with a wide range of uses in scientific and industrial research. It is a white, odorless, crystalline solid with a melting point of 186-188 °C. MMPB is a versatile reagent with many potential applications in organic synthesis, analytical chemistry, and biochemistry. Its unique chemical structure makes it an ideal compound for use in many different types of experiments, including those involving organic synthesis, biochemistry, and analytical chemistry.

Scientific Research Applications

2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% has a wide range of applications in scientific research. It has been used in organic synthesis as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used in analytical chemistry as a reagent in the determination of various compounds, including amino acids, carbohydrates, and lipids. In biochemistry, it has been used as a reagent in the synthesis of various enzymes and proteins. Finally, 2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% has been used in the production of various polymers, including polyurethanes, polycarbonates, and polyesters.

Mechanism of Action

2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% is a versatile reagent with many potential applications in organic synthesis, analytical chemistry, and biochemistry. Its unique chemical structure makes it an ideal compound for use in many different types of experiments. The mechanism of action of 2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% depends on its application. In organic synthesis, it is used as a reagent in the synthesis of various organic compounds. In analytical chemistry, it is used as a reagent in the determination of various compounds. In biochemistry, it is used as a reagent in the synthesis of various enzymes and proteins.
Biochemical and Physiological Effects
2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% has been studied for its potential biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase, which is involved in the breakdown of acetylcholine in the body. It has also been shown to inhibit the activity of certain proteins, including cytochrome P450, which is involved in the metabolism of drugs and other compounds in the body. Finally, 2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% has been shown to inhibit the activity of certain hormones, including serotonin and dopamine, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% is a versatile reagent with many potential applications in organic synthesis, analytical chemistry, and biochemistry. Its unique chemical structure makes it an ideal compound for use in many different types of experiments. The advantages of using 2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% in laboratory experiments include its low cost, its availability in a variety of concentrations, and its ease of use. The main limitation of using 2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% in laboratory experiments is its potential toxicity, which can be minimized by proper handling and storage of the compound.

Future Directions

2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% has a wide range of potential applications in scientific and industrial research. The future directions for the use of 2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% in research include further studies into its potential biochemical and physiological effects, as well as its potential applications in the synthesis of various organic compounds, the determination of various compounds, and the production of various polymers. Additionally, further research into the safety and toxicity of 2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% could lead to improved handling and storage protocols for the compound. Finally, further research into the structure and reactivity of 2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% could lead to the development of new and improved synthetic methods for the production of the compound.

Synthesis Methods

2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% can be synthesized by a variety of methods. The most common method is the condensation reaction of 3-methylsulfonyl-2-aminophenol with benzoyl chloride in the presence of an aqueous acid. This reaction produces 2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% in a yield of approximately 95%. Other methods for the synthesis of 2-Methyl-3-(3-methylsulfonylaminophenyl)benzoic acid, 95% include the reaction of 3-methylsulfonyl-2-aminophenol with sodium benzoate, the reaction of 3-methylsulfonyl-2-aminophenol with benzoic acid, and the reaction of 3-methylsulfonyl-2-aminophenol with 3-methylsulfonylbenzoic acid.